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Compound of Interest

Compound Name: 4-Aminophenol

Cat. No.: B1666318 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 4-
aminophenol in various organic solvents. The information contained herein is critical for

professionals in drug development, chemical synthesis, and materials science, where 4-
aminophenol is a key intermediate. This document presents quantitative solubility data,

detailed experimental protocols for solubility determination, and a visual representation of the

experimental workflow.

Quantitative Solubility Data
The solubility of 4-aminophenol is a crucial parameter for its application in synthesis,

formulation, and purification processes. The following tables summarize the quantitative

solubility data of 4-aminophenol in a range of common organic solvents and water at various

temperatures. The data has been compiled from various scientific and technical sources.

Table 1: Solubility of 4-Aminophenol in Various Organic Solvents
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Solvent Temperature (°C) Solubility ( g/100 mL)

Acetonitrile 25 23[1]

Ethyl Acetate 25 15[1]

Acetone 25 12[1]

Ethanol 25 4.5[1]

Diethyl Ether 25 1.2[1]

Toluene 25 0.8[1]

Benzene Not Specified Negligible[1]

Chloroform Not Specified Negligible[1]

Dimethyl Sulfoxide (DMSO) Not Specified Very Soluble[1][2]

Table 2: Solubility of 4-Aminophenol in Water at Different Temperatures

Temperature (°C) Solubility ( g/100 mL)

0 1.1

10 1.283

20 1.575

25 1.5[1]

30 1.865

40 2.248

60 3.475

80 7.322

100 27.01
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Experimental Protocol: Determination of 4-
Aminophenol Solubility
The following is a detailed methodology for the experimental determination of the solubility of 4-
aminophenol in an organic solvent using the isothermal equilibrium method followed by

gravimetric analysis. This method is a reliable and widely used technique for generating

accurate solubility data.

Objective: To determine the equilibrium solubility of 4-aminophenol in a selected organic

solvent at a specific temperature.

Materials and Equipment:

4-Aminophenol (analytical grade)

Selected organic solvent (HPLC grade)

Thermostatically controlled shaker bath or incubator

Analytical balance (± 0.0001 g)

Glass vials with screw caps

Spatula

Volumetric flasks

Pipettes

Syringe filters (0.45 µm, solvent-compatible)

Evaporating dish

Drying oven

Procedure:

Preparation of Saturated Solution:
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Add an excess amount of 4-aminophenol to a series of glass vials. The excess solid is

crucial to ensure that equilibrium is reached with a solid phase present.

Add a known volume of the selected organic solvent to each vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatically controlled shaker bath set to the desired temperature.

Allow the mixtures to equilibrate for a sufficient period (typically 24-72 hours) with

continuous agitation. The exact time should be determined by preliminary experiments to

ensure equilibrium is reached (i.e., the concentration of the solute in the solution does not

change over time).

Sample Collection and Filtration:

After equilibration, allow the vials to stand undisturbed at the set temperature for a short

period to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-warmed pipette to avoid premature crystallization.

Immediately filter the collected supernatant through a 0.45 µm syringe filter into a pre-

weighed, clean, and dry evaporating dish. This step is critical to remove any undissolved

solid particles.

Gravimetric Analysis:

Weigh the evaporating dish containing the filtered saturated solution to determine the

mass of the solution.

Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the

solvent without decomposing the 4-aminophenol (e.g., 60-80°C).

Continue drying until a constant weight of the residue (4-aminophenol) is achieved. This

indicates that all the solvent has evaporated.
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Allow the evaporating dish to cool to room temperature in a desiccator before weighing it

again to determine the mass of the dissolved 4-aminophenol.

Calculation of Solubility:

Calculate the mass of the solvent by subtracting the mass of the 4-aminophenol residue

from the total mass of the solution.

Express the solubility in grams of 4-aminophenol per 100 mL of the solvent. If the density

of the solvent at the experimental temperature is known, the mass of the solvent can be

converted to volume.

Visualization of Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of 4-aminophenol.
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1. Preparation

2. Equilibration

3. Sampling & Filtration

4. Gravimetric Analysis

5. Calculation
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Caption: Experimental workflow for determining 4-aminophenol solubility.
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This guide provides essential data and methodologies to support research and development

activities involving 4-aminophenol. The provided solubility data serves as a valuable

reference, while the detailed experimental protocol offers a practical framework for in-house

solubility studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1666318?utm_src=pdf-body
https://www.benchchem.com/product/b1666318?utm_src=pdf-custom-synthesis
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92711331.pdf
https://www.benchchem.com/product/b1666318#4-aminophenol-solubility-in-different-organic-solvents
https://www.benchchem.com/product/b1666318#4-aminophenol-solubility-in-different-organic-solvents
https://www.benchchem.com/product/b1666318#4-aminophenol-solubility-in-different-organic-solvents
https://www.benchchem.com/product/b1666318#4-aminophenol-solubility-in-different-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666318?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666318?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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